Cas no 34945-05-6 (2(3H)-Furanone, dihydro-4-hydroxy-4-methyl-)

• Product Name: 2(3H)-Furanone, dihydro-4-hydroxy-4-methyl-
• CAS No: 34945-05-6
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 1471349
• PubChem ID: 11029807
• Update Time: 2025-04-20

2(3H)-Furanone, dihydro-4-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-4-hydroxy-4-methyl-
• SCHEMBL6555571
• 34945-05-6
• 4-hydroxy-4-methyldihydrofuran-2(3H)-one

• Inchi： 1S/C5H8O3/c1-5(7)2-4(6)8-3-5/h7H,2-3H2,1H3
• InChI Key： LOWUODSNVLOLJO-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C1)O)=O

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53